Cas no 1804668-02-7 (3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1804668-02-7
• MF: C₉H₅BrF₅NO₃
• MW: 350.036919355392
• CID: 4845540
• Update Time: 2025-10-31

3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C9H5BrF5NO3/c10-2-3-5(19-9(13,14)15)1-4(8(17)18)16-6(3)7(11)12/h1,7H,2H2,(H,17,18)
• InChI Key： QDAVRIBVZCOXEJ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C(=O)O)N=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid

3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804668-02-7): A Comprehensive Overview

3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804668-02-7) is a novel and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of bromomethyl, difluoromethyl, and trifluoromethoxy substituents, which confer it with a range of desirable properties for drug development.

The bromomethyl group in this compound serves as a versatile functional handle for further chemical modifications. It can be readily engaged in various reactions such as nucleophilic substitution, which allows for the introduction of a wide array of substituents. This feature makes 3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid an excellent starting material for the synthesis of more complex molecules with potential therapeutic applications.

The presence of the difluoromethyl group is particularly noteworthy. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties. The difluoromethyl substituent can significantly influence the electronic and steric properties of the molecule, thereby affecting its biological activity. Recent studies have shown that fluorinated pyridines can exhibit potent and selective interactions with biological targets, making them valuable candidates for drug discovery.

The trifluoromethoxy group further enhances the chemical and biological profile of this compound. Trifluoromethoxy substituents are known to increase lipophilicity and improve membrane permeability, which are crucial factors in drug design. Additionally, the presence of this group can modulate the binding affinity and selectivity of the molecule towards specific receptors or enzymes.

In terms of its carboxylic acid functionality, 3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid offers several advantages. The carboxylic acid group can participate in hydrogen bonding and other non-covalent interactions, which are important for molecular recognition processes. It also provides a handle for further derivatization, such as esterification or amide formation, which can be used to fine-tune the pharmacological properties of the compound.

Recent research has focused on the potential applications of 3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid in various therapeutic areas. For instance, studies have explored its use as a scaffold for the development of inhibitors targeting specific enzymes involved in disease pathways. One notable example is its application in the design of inhibitors for kinases, which play critical roles in signal transduction and cell proliferation. The unique combination of functional groups in this compound allows for the precise tuning of inhibitor potency and selectivity.

Moreover, 3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid has shown promise in the field of cancer research. Its ability to modulate key signaling pathways involved in tumor growth and metastasis makes it a valuable tool for developing new anticancer agents. Preclinical studies have demonstrated that derivatives of this compound can effectively inhibit cancer cell proliferation and induce apoptosis, highlighting its potential as a lead compound for further optimization.

In addition to its therapeutic applications, 3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid has also been investigated for its use as a probe molecule in biochemical assays. Its distinct chemical structure allows it to serve as a useful tool for studying protein-ligand interactions and elucidating the mechanisms of action of various biological processes.

The synthesis of 3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid involves several well-established chemical transformations. Key steps include the formation of the pyridine ring, introduction of the bromomethyl group via electrophilic substitution, and subsequent functionalization with difluoromethyl and trifluoromethoxy substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound, facilitating its broader use in research and development.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804668-02-7) represents a highly promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides a robust platform for developing novel therapeutics and advancing our understanding of biological systems. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the field.